Cas no 477331-17-2 (<br>4-(4-(4-Bromophenyl)-5-((4-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e)

• Product Name: <br>4-(4-(4-Bromophenyl)-5-((4-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
• CAS No: 477331-17-2
• MF: C₂₀H₁₄BrFN₄S
• MW: 441.319365024567
• CID: 3050686
• PubChem ID: 1418868
• Update Time: 2025-04-21

<br>4-(4-(4-Bromophenyl)-5-((4-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e Chemical and Physical Properties

Names and Identifiers

• <br>4-(4-(4-Bromophenyl)-5-((4-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
• 650-496-3
• 477331-17-2
• STK031445
• AKOS002174428
• 4-(4-(4-Bromophenyl)-5-((4-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• 4-{4-(4-bromophenyl)-5-[(4-fluorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine

• Inchi： 1S/C20H14BrFN4S/c21-16-3-7-18(8-4-16)26-19(15-9-11-23-12-10-15)24-25-20(26)27-13-14-1-5-17(22)6-2-14/h1-12H,13H2
• InChI Key： XUWGLLLYRAQOCA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=CN=CC=1)SCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 440.01066Da
• Monoisotopic Mass: 440.01066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 68.9Ų